Cas no 110064-65-8 (Benzoic acid, 2,4-dihydroxy-6-methyl-,2-carboxy-5-hydroxy-3-methylphenyl ester)

• Product Name: Benzoic acid, 2,4-dihydroxy-6-methyl-,2-carboxy-5-hydroxy-3-methylphenyl ester
• CAS No: 110064-65-8
• MF: C₁₆H₁₄O₇
• MW: 318.278165340424
• CID: 1190296
• Update Time: 2024-08-02

Benzoic acid, 2,4-dihydroxy-6-methyl-,2-carboxy-5-hydroxy-3-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dihydroxy-6-methyl-,2-carboxy-5-hydroxy-3-methylphenyl ester
• isoelecanoric acid
• Benzoic acid, 2,4-dihydroxy-6-methyl-, 2-carboxy-5-hydroxy-3-methylphenyl ester

• Inchi： 1S/C16H14O7/c1-7-3-9(17)5-11(19)13(7)16(22)23-12-6-10(18)4-8(2)14(12)15(20)21/h3-6,17-19H,1-2H3,(H,20,21)
• InChI Key： DANZDSKFOPOJCC-UHFFFAOYSA-N
• SMILES： CC1C(C(=O)O)=C(OC(C2C(O)=CC(O)=CC=2C)=O)C=C(O)C=1

Computed Properties

• Exact Mass: 318.07392

Experimental Properties

• Density: 1.492±0.06 g/cm3(Predicted)
• Boiling Point: 635.7±55.0 °C(Predicted)
• PSA: 124.29
• pka: 1.66±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones